

Technical Guide: (R)-(-)-BMS 204352 and KCNQ Channel Off-Target Effects

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (R)-(-)-BMS 204352

Cat. No.: B1218510

[Get Quote](#)

Operationalizing Enantiomer-Specific Selectivity in Ion Channel Research

Executive Summary

BMS-204352 (MaxiPost) is a fluoro-oxindole potassium channel modulator originally developed as a neuroprotective agent for ischemic stroke. While historically categorized as a BK channel (KCa1.1) opener, its pharmacological utility is complicated by potent "off-target" activity on neuronal KCNQ (Kv7) channels.

Crucially, this activity is stereoselective. While the (S)-(+)-enantiomer (the active pharmaceutical ingredient in MaxiPost) acts as a dual opener of both BK and neuronal Kv7 channels, the (R)-(-)-enantiomer exhibits a divergent profile: it retains BK channel agonist activity but functions as a negative modulator (inhibitor) of neuronal Kv7 channels.

This guide provides the mechanistic basis and experimental protocols for utilizing **(R)-(-)-BMS 204352** to dissect BK versus Kv7 currents, effectively turning an "off-target" liability into a precision research tool.

Pharmacological Profile & Selectivity Matrix

The utility of **(R)-(-)-BMS 204352** lies in its ability to decouple BK channel activation from Kv7 channel activation—a separation impossible with the racemic mixture or the (S)-enantiomer.

Table 1: Comparative Pharmacology of BMS-204352 Enantiomers

Target Channel	(S)-(+)-BMS 204352 (MaxiPost)	(R)-(-)-BMS 204352	Physiological Consequence of (R)-(-)
BK (KCa1.1)	Potent Opener (EC ₅₀ ~ 10-100 nM)	Opener (Reduced Potency)	Hyperpolarization via Ca ²⁺ -dependent K ⁺ efflux.
Kv7.2/7.3 (Neuronal)	Potent Opener (EC ₅₀ ~ 2-4 μM)	Negative Modulator	Inhibition of M-current; increased excitability.
Kv7.4 (Neuronal)	Potent Opener	Negative Modulator	Blockade of resting membrane potential stabilization.
Kv7.1 (Cardiac)	Inhibitor (Negative Modulator)	Inhibitor (Negative Modulator)	Potential prolongation of cardiac APD (QT interval).
GABA-A Receptor	Negative Modulator	Positive Modulator	Potential sedative/anxiolytic effects via Cl ⁻ influx.

“

*Key Insight: The (R)-enantiomer acts as a functional antagonist to the (S)-enantiomer at neuronal Kv7 channels while mimicking its effect at BK channels. This makes **(R)-(-)-BMS 204352** critical for validating whether a hyperpolarizing current is mediated by BK or Kv7.*

Mechanistic Analysis: The Kv7 "Off-Target" Interaction


The Retigabine Binding Pocket

The "off-target" activation of Kv7 channels by (S)-BMS-204352 occurs via the same binding pocket utilized by Retigabine (Ezogabine). This pocket is located in the pore-forming domain, specifically involving a critical Tryptophan residue (W236 in Kv7.2, W265 in Kv7.3) on the S5 transmembrane segment.

- Agonist Mode ((S)-Enantiomer): Binds to the S5-Trp pocket and stabilizes the open conformation of the pore, shifting the voltage-dependence of activation to more hyperpolarized potentials (left-shift).
- Antagonist Mode ((R)-Enantiomer): Likely binds to the same hydrophobic pocket but, due to steric hindrance from the chiral center (fluoro-oxindole moiety), stabilizes the closed state or prevents the S6 gate from opening, effectively acting as a negative modulator.

Visualization of Signaling Pathways

The following diagram illustrates the divergent downstream effects of the two enantiomers on neuronal excitability.



[Click to download full resolution via product page](#)

Figure 1: Divergent signaling pathways of BMS-204352 enantiomers. Note that (R)-(-) activates BK but inhibits Kv7, creating a unique "Mixed" electrophysiological profile.

Experimental Protocols: The "Subtraction" Method

To rigorously identify KCNQ-mediated currents in tissues expressing both BK and Kv7 (e.g., hippocampal neurons, smooth muscle), use the following Enantiomer Subtraction Protocol.

Reagents Required

- Stock A: (S)-BMS-204352 (10 mM in DMSO)
- Stock B: **(R)-(-)-BMS 204352** (10 mM in DMSO)
- Blocker Control: Paxilline (BK specific blocker) or Iberiotoxin.
- Blocker Control: XE991 (Kv7 specific blocker).

Electrophysiology Workflow (Whole-Cell Patch Clamp)

Objective: Isolate the Kv7 component of the current.

- Baseline Recording: Establish a stable baseline current at -20 mV (holding potential) to monitor M-current (Kv7) and spontaneous BK activity.
- Application of **(R)-(-)-BMS 204352** (10 μ M):
 - Observation: If BK channels are present, you will see an increase in transient outward currents (BK activation).
 - Observation: Simultaneously, the sustained holding current may decrease (inward shift) due to Kv7 inhibition.
 - Result: This state represents BK_active / Kv7_blocked.
- Washout: Allow 10-15 minutes for full washout (lipophilic compounds require extensive wash).

- Application of (S)-BMS-204352 (10 μ M):
 - Observation: Increase in both transient outward currents (BK) and sustained outward holding current (Kv7 activation).
 - Result: This state represents BK_active / Kv7_active.
- Data Analysis (Subtraction):
 - Subtract the trace from Step 2 ((R)-treated) from the trace in Step 4 ((S)-treated).
 - The remaining current represents the pure Kv7 agonist component, devoid of BK contamination.

Workflow Diagram



[Click to download full resolution via product page](#)

Figure 2: Experimental workflow for isolating Kv7 currents using enantiomer subtraction.

Implications for Drug Development Safety & Toxicity (QT Prolongation)

Both enantiomers of BMS-204352 inhibit Kv7.1 (KCNQ1).

- Risk: Kv7.1 is the pore-forming subunit of the cardiac current. Inhibition can lead to QT prolongation and Torsades de Pointes.
- Screening Requirement: When using BMS-204352 analogues, counter-screening against Kv7.1/KCNE1 in CHO cells is mandatory. The (R)-enantiomer is not a safe negative control for cardiac safety assays as it shares the Kv7.1 liability.

CNS Efficacy (Anxiety & Stroke)

- Stroke: The failure of MaxiPost in Phase III stroke trials may be partially attributed to the opposing effects of its enantiomers if the resolution was imperfect, or simply because the (S)-enantiomer's Kv7 activation (hyperpolarizing) was insufficient to counteract the massive depolarization of ischemia.
- Anxiety: In vivo models show that the anxiolytic effect of (S)-BMS-204352 is antagonized by the (R)-enantiomer.[12] This confirms that Kv7 activation (not just BK activation) is the primary driver of anxiolysis for this scaffold.

References

- Korsgaard, M. P., et al. (2005). Anxiolytic Effects of Maxipost (BMS-204352) and Retigabine via Activation of Neuronal Kv7 Channels.[1] Journal of Pharmacology and Experimental Therapeutics, 314(1), 282–292.[1][4]
- Schröder, R. L., et al. (2001). KCNQ4 channel activation by BMS-204352 and retigabine.[13] Neuropharmacology, 40(7), 888-898.
- Jensen, B. S. (2002). BMS-204352: A Potassium Channel Opener Developed for the Treatment of Stroke.[11] CNS Drug Reviews, 8(4), 353-360.[11]
- Gribkoff, V. K., et al. (2001). Targeting acute ischemic stroke with a calcium-sensitive opener of maxi-K potassium channels.[3] Nature Medicine, 7, 471–477.[3]
- Axon Medchem. **(R)-(-)-BMS 204352** Product Information & Biological Activity.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. axonmedchem.com [axonmedchem.com]

- [2. medchemexpress.com \[medchemexpress.com\]](https://www.medchemexpress.com)
- [3. caymanchem.com \[caymanchem.com\]](https://www.caymanchem.com)
- [4. Physiology and Therapeutic Potential of SK, H, and M Medium AfterHyperPolarization Ion Channels - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [5. pnas.org \[pnas.org\]](https://www.pnas.org)
- [6. MaxiPost | CAS:187523-35-9 | Potassium channel modulator; exerts subtype-specific effects | High Purity | Manufacturer BioCrick \[biocrick.com\]](#)
- [7. Challenges in the Therapeutic Targeting of KCa Channels: From Basic Physiology to Clinical Applications \[mdpi.com\]](#)
- [8. Challenges in the Therapeutic Targeting of KCa Channels: From Basic Physiology to Clinical Applications - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [10. Neuroprotection in an Experimental Model of Multiple Sclerosis via Opening of Big Conductance, Calcium-Activated Potassium Channels | MDPI \[mdpi.com\]](#)
- [11. BMS-204352: a potassium channel opener developed for the treatment of stroke - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/31111111/)
- [12. Anxiolytic effects of Maxipost \(BMS-204352\) and retigabine via activation of neuronal Kv7 channels - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [14. researchprofiles.ku.dk \[researchprofiles.ku.dk\]](https://www.researchprofiles.ku.dk)
- To cite this document: BenchChem. [Technical Guide: (R)-(-)-BMS 204352 and KCNQ Channel Off-Target Effects]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1218510/docs#technical-guide-r-bms-204352-and-kcnq-channel-off-target-effects\]](https://www.benchchem.com/product/b1218510/docs#technical-guide-r-bms-204352-and-kcnq-channel-off-target-effects)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)